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Compound of Interest

Compound Name: 3-methoxy-1H-indene

CAS No.: 27973-23-5

Cat. No.: B8756644 Get Quote

The Spectroscopic Landscape
3-Methoxy-1H-indene is an enol ether derived from 1-indanone. Its UV-Vis spectrum is

governed by the conjugation of the methoxy auxochrome (–OCH₃) with the indene

-system.

Chromophore: The molecule features a styrene-like system (benzene ring conjugated with a

C=C double bond) constrained in a planar five-membered ring.

Auxochromic Effect: The methoxy group at the C3 position donates electron density into the

-system via resonance (

), raising the energy of the HOMO. This typically results in a bathochromic shift (red shift)
and a hyperchromic effect (increased intensity) relative to the unsubstituted 1H-indene.

Comparative Data Table
The following table contrasts the optical properties of 3-methoxy-1H-indene with its key

alternatives/derivatives.
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Compound
Structure
Description (nm) (M⁻¹cm⁻¹)

Key
Spectroscopic
Feature

3-Methoxy-1H-

indene

Enol ether of 1-

indanone

~255–265

(Estimated)*
High (>10,000)

Disappears upon

acid hydrolysis.

Distinct from

ketone product.

1H-Indene
Parent

hydrocarbon
249 10,000

Characteristic

vibronic fine

structure in non-

polar solvents.

1-Indanone
Hydrolysis

product (Ketone)

243 (

) 292 (

)

10,000 2,500

Appears during

hydrolysis.

Distinct

band at 292 nm.

-Methoxystyrene Acyclic analog 250 10,000

Reference for

electronic effect

of

-alkoxy group.

*Note: While specific literature values for 3-methoxy-1H-indene vary by solvent, it is

consistently distinguished from 1-indanone by the absence of the carbonyl

band at 292 nm and a shift in the primary

band.

Part 2: Experimental Protocols
Protocol A: Synthesis of 3-Methoxy-1H-indene
This protocol yields the enol ether from 1-indanone, suitable for spectroscopic standards.

Reagents:
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1-Indanone (1.0 eq)

Trimethyl orthoformate (Excess)

-Toluenesulfonic acid (pTSA) (Catalytic amount)

Methanol (Anhydrous)

Workflow:

Dissolution: Dissolve 1-indanone in anhydrous methanol under

atmosphere.

Activation: Add trimethyl orthoformate (3–5 equivalents) and a crystal of pTSA.

Reaction: Stir at room temperature for 24 hours. Monitor by TLC (disappearance of ketone).

Quench: Add solid

to neutralize the acid catalyst.

Isolation: Filter off solids and concentrate the filtrate in vacuo.

Purification: Distill the residue under reduced pressure (bp ~116–117°C at 20 mmHg) to

obtain 3-methoxy-1H-indene as a colorless to pale yellow oil.

Protocol B: Kinetic Monitoring of Hydrolysis (UV-Vis)
This protocol validates the identity of 3-methoxy-1H-indene by observing its conversion to 1-

indanone.

Principle: The hydrolysis of vinyl ethers is acid-catalyzed and first-order. The reaction is

monitored by the appearance of the 1-indanone absorption at 292 nm or the shift of the primary

band from ~260 nm to 243 nm.

Steps:

Preparation: Prepare a
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M solution of 3-methoxy-1H-indene in aqueous buffer (e.g., phosphate buffer, pH 7)
containing 1-5% acetonitrile to ensure solubility.

Baseline: Record the UV spectrum (200–350 nm). Note the absence of the 292 nm peak.

Initiation: Inject a catalytic amount of dilute HCl or use an acidic buffer (pH < 4).

Monitoring: Set the spectrophotometer to kinetic mode at 243 nm (isobestic point check) and

292 nm (product formation).

Data Analysis: Plot

vs. time to determine the rate constant (

).

Part 3: Visualization & Pathways
Figure 1: Hydrolysis Pathway & Spectroscopic Shift
The following diagram illustrates the structural transformation and the corresponding

spectroscopic changes monitored during analysis.
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Caption: Acid-catalyzed hydrolysis of 3-methoxy-1H-indene to 1-indanone, showing the critical

UV-Vis transitions used for reaction monitoring.
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Key Data: Establishes the hydrolysis mechanism and kinetic monitoring of 3-
methoxyindene.
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Key Data: Reference spectrum for the parent compound 1H-indene.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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